4-(allyloxy)-N-(5-chloro-2-methoxyphenyl)benzamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-4-prop-2-enoxybenzamide
• InChI: InChI=1S/C17H16ClNO3/c1-3-10-22-14-7-4-12(5-8-14)17(20)19-15-11-13(18)6-9-16(15)21-2/h3-9,11H,1,10H2,2H3,(H,19,20)
• InChI Key: GXVCKMVOIHZUFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=C(C=C2)OCC=C
• Molecular Formula: C17H16ClNO3
• Molecular Weight: 317.8 g/mol

Description

4-(allyloxy)-N-(5-chloro-2-methoxyphenyl)benzamide, also known as ALLO-1, is a novel small molecule that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzamides and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-(allyloxy)-N-(5-chloro-2-methoxyphenyl)benzamide is not fully understood yet. However, it is believed that this compound exerts its therapeutic effects by targeting specific molecular pathways involved in the disease process. For example, in cancer research, this compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. For example, this compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect neurons from damage. Additionally, this compound has been shown to have a good safety profile in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-(allyloxy)-N-(5-chloro-2-methoxyphenyl)benzamide for lab experiments is that it is a small molecule that can easily penetrate cell membranes and target specific molecular pathways. Additionally, this compound has a good safety profile in animal studies, which makes it a promising candidate for further preclinical and clinical studies. However, one of the limitations of this compound is that its mechanism of action is not fully understood yet, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research and development of 4-(allyloxy)-N-(5-chloro-2-methoxyphenyl)benzamide. One of the directions is to further elucidate its mechanism of action and optimize its therapeutic potential in various diseases. Additionally, further preclinical and clinical studies are needed to evaluate the safety and efficacy of this compound in humans. Another direction is to develop novel formulations and delivery methods for this compound to improve its bioavailability and target specific tissues. Overall, the research on this compound has shown promising results and has the potential to lead to the development of new therapies for various diseases.

Scientific Research Applications

4-(allyloxy)-N-(5-chloro-2-methoxyphenyl)benzamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing cell death. In inflammation research, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disorders, this compound has been studied for its potential neuroprotective effects.